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Introduction

Endrin is an organochlorine pesticide that was widely used in agriculture for insect and rodent
control.[1] Due to its persistence in the environment and high toxicity, its use has been banned
in many countries.[1] Endrin can transform into metabolites such as Endrin aldehyde and
Endrin ketone through exposure to light and heat.[1][2] Endrin ketone, a major degradation
product, is frequently included in pesticide residue monitoring programs due to its potential
toxicity and persistence.[3]

These application notes provide detailed methodologies for the extraction, cleanup, and
analysis of Endrin ketone residues in various environmental and food matrices. The protocols
primarily focus on the widely adopted QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and
Safe) method coupled with gas chromatography (GC) for detection.

Data Presentation

The following tables summarize the quantitative data from various studies on the analysis of
Endrin and its metabolite, Endrin ketone.

Table 1: Method Performance for Endrin and Endrin Ketone in Food Matrices
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Table 2: Method Performance for Endrin and Endrin Ketone in Environmental Matrices
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Experimental Protocols

Protocol 1: Analysis of Endrin and 8-Keto Endrin in
Food Products of Animal Origin (Modified QUEChERS
with GC-uECD)

This protocol is adapted from the method described by Rahman et al. (2018).

1. Sample Preparation and Homogenization:

 Homogenize 10 g of the animal-derived food sample (chicken, pork, beef, egg, or milk).
2. Extraction:

e Place the homogenized sample into a 50 mL centrifuge tube.

e Add 10 mL of acidified acetonitrile (1% acetic acid in acetonitrile).

e Add internal standards if necessary.

e Add 4 g of anhydrous magnesium sulfate (MgSOa4) and 1 g of sodium acetate (NaOAc).
e Shake vigorously for 1 minute.

e Centrifuge at 4000 rpm for 5 minutes.

3. Cleanup (Dispersive Solid-Phase Extraction - d-SPE):

o Take a 1 mL aliquot of the supernatant (acetonitrile layer).

e Transfer it to a 2 mL microcentrifuge tube containing 150 mg of anhydrous MgSOa4 and a
dual-layer Solid-Phase Extraction (SPE) cartridge with Supelclean ENVI-Carb (upper layer)
and Primary Secondary Amine (PSA) (lower layer).

o Vortex for 30 seconds.

e Centrifuge at 10,000 rpm for 5 minutes.
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4. Analysis by GC-yECD:

o Transfer the final extract into an autosampler vial.

e Inject 1 pL of the extract into the GC-uECD system.

GC-uECD Parameters:

Parameter Setting
GC System Agilent 7890A or equivalent
HP-5MS (30 m x 0.25 mm, 0.25 pum) or
Column )
equivalent
Injector Temperature 250°C
Injection Mode Splitless

Initial 80°C (hold 1 min), ramp to 180°C at

Oven Temperature Program _ . _
25°C/min, then to 280°C at 5°C/min (hold 5 min)

Carrier Gas Helium at 1.0 mL/min

Detector Micro Electron Capture Detector (WUECD)
Detector Temperature 300°C

Makeup Gas Nitrogen

Protocol 2: General QUEChERS Method for Vegetable
Samples with GC-MS Analysis

This is a generalized protocol based on several sources for the analysis of pesticide residues in
vegetables.

1. Sample Preparation:
e Chop and homogenize the vegetable sample.

e Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.
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2. Extraction:

e Add 10 mL of acetonitrile.

e Add appropriate internal standards.

o Add the QUEChERS salt packet (e.g., 4 g MgSOa, 1 g NaCl, 1 g sodium citrate, 0.5 g

disodium citrate sesquihydrate).

o Shake vigorously for 1 minute.

» Centrifuge at 23000 x g for 5 minutes.

3. Cleanup (d-SPE):

o Transfer a 1 mL aliquot of the acetonitrile extract to a 2 mL d-SPE tube containing 150 mg

MgSOa4, 50 mg PSA, and 50 mg C18.

o Vortex for 30 seconds.

o Centrifuge for 5 minutes.

4. Analysis by GC-MS:

o Transfer the supernatant to an autosampler vial.

e Inject 1 pL into the GC-MS system.

GC-MS Parameters:
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Parameter Setting
GC System Agilent 7890B or equivalent
HP-5ms Ultra Inert (30 m x 0.25 mm, 0.25 pm)
Column )
or equivalent
Injector Temperature 280°C
Injection Mode Pulsed Splitless

Initial 70°C (hold 2 min), ramp to 150°C at
Oven Temperature Program 25°C/min, then to 200°C at 3°C/min, and finally
to 280°C at 8°C/min (hold 10 min)

Carrier Gas Helium at 1.2 mL/min

Agilent 7000 Series Triple Quadrupole or

MS System
equivalent
lonization Mode Electron lonization (EI)
Acquisition Mode Multiple Reaction Monitoring (MRM)
MRM Transitions for Endrin Ketone Precursor lon: 317, Product lons: 281, 101
Visualizations

Transformation of Endrin to Endrin Ketone

Endrin can be transformed into Endrin ketone through photolytic reactions, which involve the
rearrangement of its chemical structure upon exposure to light.

Endrin Photolytic Rearrangement
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Click to download full resolution via product page

Endrin Ketone
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Caption: Transformation of Endrin to Endrin Ketone.

Experimental Workflow for Pesticide Residue Analysis

The following diagram illustrates the general workflow for the analysis of Endrin ketone in
various sample matrices using the QUEChERS method followed by GC analysis.
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Caption: General workflow for Endrin Ketone residue analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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